Cas no 157021-61-9 (2,6-Dichloro-4-(trifluoromethyl)benzonitrile)

• Product Name: 2,6-Dichloro-4-(trifluoromethyl)benzonitrile
• CAS No: 157021-61-9
• MF: C₈H₂Cl₂F₃N
• MW: 240.009390354156
• MDL: MFCD00220879
• CID: 135465
• PubChem ID: 2736870
• Update Time: 2025-04-19

2,6-Dichloro-4-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-4-(trifluoromethyl)benzonitrile
• 2,6-DICHLORO-4-(TRIFLUOROMETHOXY)BENZONITRILE
• Benzonitrile,2,6-dichloro-4-(trifluoromethyl)-
• 3,5-Dichloro-4-cyanobenzotrifluoride
• BUTTPARK 145\50-33
• 4-CYANO-3,5-DICHLOROBENZOTRIFLUORIDE
• 4-Cyano-3,5-dichlorobenzotrifluoride, 4-Cyano-3,5-dichloro-alpha,alpha,alpha-trifluorotoluene
• 2,6-Dichlloro-4-(trifluoromethyl)benzonitrile
• 2,6-Dichloro-4-(trifluoromethyl)benzonitrile97%
• 2,6-Dichloro-4-(trifluoromethyl)benzonitrile 97%
• 2,6-DICHLORO-4-(TRIFLUOROMETHYL)BENZONITRIL
• C8H2Cl2F3N
• CS-0447385
• DTXSID80371664
• FT-0610576
• AS-31410
• 157021-61-9
• InChI=1/C8H2Cl2F3N/c9-6-1-4(8(11,12)13)2-7(10)5(6)3-14/h1-2H
• MFCD00220879
• Benzonitrile, 2,6-dichloro-4-(trifluoromethyl)-
• NCXSSFQXQAOREM-UHFFFAOYSA-
• AKOS015850361
• A809795
• AC-9360
• SCHEMBL4741271
• 2,6-bis(chloranyl)-4-(trifluoromethyl)benzenecarbonitrile
• DTXCID00322698
• DB-015411
• 2,6-dichloro-4-(trifluoromethyl)benzonitrile;buttpark 145\\50-33;
• STL555742
• BBL101945

• MDL： MFCD00220879
• Inchi： 1S/C8H2Cl2F3N/c9-6-1-4(8(11,12)13)2-7(10)5(6)3-14/h1-2H
• InChI Key： NCXSSFQXQAOREM-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=C(C=C(C(F)(F)F)C=1)Cl

Computed Properties

• Exact Mass: 238.95200
• Monoisotopic Mass: 238.952
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 259.1±40.0 ºC (760 Torr),
• Flash Point: 110.5±27.3 ºC,
• Refractive Index: 1.506
• Solubility: Almost insoluble (0.015 g/l) (25 º C),
• PSA: 23.79000
• LogP: 3.88388
• Solubility: Not determined

2,6-Dichloro-4-(trifluoromethyl)benzonitrile Security Information

• Hazard Statement： Harmful
• Hazardous Material transportation number：3276
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S23-S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S23-26-36/37/39
• HazardClass：TOXIC
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes